Cas no 1513494-05-7 (1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one
• CAS No: 1513494-05-7
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5753721
• PubChem ID: 96896761
• Update Time: 2025-11-02

1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1918475
• 1513494-05-7
• 1-(5-bromothiophen-3-yl)-2-(methylamino)ethan-1-one
• 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C7H8BrNOS/c1-9-3-6(10)5-2-7(8)11-4-5/h2,4,9H,3H2,1H3
• InChI Key： FLRNPKUWRCHHTO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(CNC)=O

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one

Comprehensive Guide to 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one (CAS No. 1513494-05-7): Properties, Applications, and Research Insights

1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one (CAS 1513494-05-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative features a unique molecular structure combining a methylaminoethyl ketone moiety with a 5-bromothiophene ring, making it valuable for various synthetic applications. Researchers particularly value this compound for its potential as a building block in drug discovery and organic electronics.

The compound's molecular formula is C₇H₈BrNOS, with a molecular weight of 234.11 g/mol. Its structural features include a thiophene ring substituted with a bromine atom at the 5-position and an amino ketone functional group at the 3-position. This arrangement provides interesting electronic properties that make 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one particularly useful in designing pharmaceutical intermediates and functional materials.

In pharmaceutical research, CAS 1513494-05-7 serves as a crucial intermediate for developing potential therapeutic agents. The bromothiophene core is frequently encountered in molecules with biological activity, while the methylamino ketone functionality offers opportunities for further derivatization. Current studies explore its use in creating compounds with potential neurological activity, particularly in areas addressing neurodegenerative conditions - a hot topic in medical research today.

Material scientists have shown growing interest in 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one for its potential applications in organic semiconductors. The compound's conjugated system and electron-withdrawing bromine atom make it attractive for developing organic field-effect transistors (OFETs) and organic photovoltaics. This aligns with current global trends toward sustainable energy solutions and flexible electronics.

Synthetic accessibility is another advantage of 1513494-05-7. Researchers can obtain this compound through well-established organic synthesis routes, typically involving bromination of thiophene derivatives followed by amino ketone formation. Its relatively stable nature under standard laboratory conditions makes it convenient for various experimental procedures, though proper handling protocols should always be followed.

The compound's physicochemical properties have been extensively characterized. 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one typically appears as a light yellow to off-white crystalline solid at room temperature. It shows moderate solubility in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. These properties are crucial for researchers planning experimental protocols involving this compound.

Recent publications highlight innovative applications of CAS 1513494-05-7 in medicinal chemistry. Several research groups have incorporated this scaffold into molecules targeting enzyme inhibition and receptor modulation. The compound's versatility allows for diverse structural modifications, enabling the creation of libraries of derivatives for biological screening - a strategy particularly valuable in modern drug discovery pipelines.

From a commercial perspective, 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one is available from specialized chemical suppliers, typically with purity grades ranging from 95% to 99%. Pricing varies depending on quantity and purity requirements, but it generally falls into the category of research-grade fine chemicals. The compound's stability allows for proper storage at room temperature when protected from light and moisture.

Quality control for 1513494-05-7 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's identity and purity, which are critical for research applications. Many suppliers provide comprehensive analytical data with each batch, giving researchers confidence in their experimental materials.

Looking forward, the scientific community anticipates expanding applications for 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one, particularly in emerging fields like bioconjugation chemistry and smart materials. Its unique structural features position it as a valuable tool for scientists working at the intersection of chemistry, biology, and materials science. As research continues, we may see this compound play increasingly important roles in developing new technologies and therapeutic approaches.

For researchers considering working with CAS 1513494-05-7, it's important to consult relevant scientific literature and safety data sheets. While not classified as hazardous under normal handling conditions, standard laboratory precautions should always be observed when working with any chemical substance. Proper personal protective equipment and adequate ventilation are recommended during experimental procedures involving this compound.

The synthesis and applications of 1-(5-Bromothiophen-3-yl)-2-(methylamino)ethan-1-one represent an active area of research, with new findings regularly appearing in scientific journals. Researchers interested in this compound should monitor publications in fields like organic chemistry, medicinal chemistry, and materials science to stay updated on the latest developments involving this versatile chemical building block.